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Compound of Interest

Compound Name: 4-Aminoquinaldine

Cat. No.: B107616 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

4-Aminoquinaldine (also known as 4-amino-2-methylquinoline). The information is compiled

from various safety data sheets and chemical databases to ensure a thorough understanding

of the potential hazards and the necessary measures to mitigate them. This guide is intended

for laboratory personnel and professionals involved in drug development who may handle this

compound.

Chemical and Physical Properties
4-Aminoquinaldine is a solid, beige powder.[1] A summary of its key physical and chemical

properties is provided in the table below.
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Property Value Reference(s)

CAS Number 6628-04-2 [2]

Molecular Formula C₁₀H₁₀N₂ [2][3][4]

Molecular Weight 158.20 g/mol [2][3][4]

Appearance Slightly beige solid/powder [1][2]

Melting Point 162-166 °C [2][5]

Boiling Point 333 °C [2][5]

Solubility

Soluble in water.[6] Greater

than 23.7 µg/mL at pH 7.4.[3]

[4]

[3][4][6]

Synonyms

2-Methyl-4-quinolinamine, 4-

Amino-2-methylquinoline, 4-

Quinaldinamine, NSC 60281

[3][4]

Hazard Identification and Classification
4-Aminoquinaldine is classified as a hazardous substance. The primary hazards are related

to irritation of the skin, eyes, and respiratory system.

GHS Hazard Classification:[3][4]

Skin Irritation: Category 2[3][4]

Eye Irritation: Category 2[3][4]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[3]

[4]

Acute Toxicity (Oral): While not consistently classified, some sources indicate it may be

harmful if swallowed (Acute Tox. 4).[3][4]

Hazard Statements:[3][4][7]
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H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[3][4]

H302: Harmful if swallowed.[3][4]

Signal Word: Warning

The toxicological properties of this substance have not been fully investigated.[1] As with many

aromatic amines, there is potential for adverse health effects with prolonged or repeated

exposure.[8][9]

Experimental Protocols
While specific experimental protocols for assessing the toxicity of 4-Aminoquinaldine are not

readily available in the public domain, standard methodologies are employed to evaluate the

safety of chemical compounds. The following are generalized protocols that would be

applicable.

Acute Dermal Irritation/Corrosion Study (OECD 404)
Objective: To determine the potential of 4-Aminoquinaldine to cause irritation or corrosion to

the skin.

Methodology:

Animal Model: Healthy, young adult albino rabbits are typically used.

Preparation: The day before the test, a small area of the animal's back is clipped free of fur.

Application: A small amount (e.g., 0.5 g) of the test substance is applied to a small patch of

skin (approx. 6 cm²) and covered with a gauze patch and non-irritating tape.

Exposure: The exposure duration is typically 4 hours.
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Observation: After the exposure period, the patch is removed, and the skin is wiped to

remove any residual test substance. The skin is then observed for signs of erythema

(redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after

patch removal.

Scoring: The severity of the skin reactions is scored according to a standardized grading

system.

Acute Eye Irritation/Corrosion Study (OECD 405)
Objective: To assess the potential of 4-Aminoquinaldine to cause irritation or corrosion to the

eyes.

Methodology:

Animal Model: Healthy, young adult albino rabbits are used.

Application: A small, measured amount (e.g., 0.1 mL of a solution or 0.1 g of a solid) of the

test substance is instilled into the conjunctival sac of one eye of each animal. The other eye

remains untreated and serves as a control.

Observation: The eyes are examined for signs of irritation, including redness of the

conjunctiva, swelling (chemosis), and discharge, at specified intervals (e.g., 1, 24, 48, and 72

hours) after instillation. The cornea and iris are also examined for any adverse effects.

Scoring: The ocular reactions are scored according to a standardized scale.

Safety and Handling Precautions
Strict adherence to safety protocols is mandatory when handling 4-Aminoquinaldine to

minimize exposure and risk.

Personal Protective Equipment (PPE)
A comprehensive list of recommended PPE is provided below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b107616?utm_src=pdf-body
https://www.benchchem.com/product/b107616?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

To protect against splashes

and dust.[1][10]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).
To prevent skin contact.[1][10]

Skin and Body Protection
Standard laboratory coat,

protective clothing.

To protect clothing and skin

from contamination.[1][10]

Respiratory Protection

Use in a well-ventilated area or

with a fume hood. If dust is

generated, a NIOSH-approved

N95 dust mask or higher-level

respirator should be used.

To avoid inhalation of dust or

vapors.[1][5][10]

Engineering Controls
Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[1]

Facilities should be equipped with an eyewash station and a safety shower.[1]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[1] Do not breathe dust.[11] Wash

hands thoroughly after handling.[1] Use only in a well-ventilated area.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1] Keep

away from incompatible materials such as strong oxidizing agents.[5]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure Reference(s)

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[1]

Skin Contact

Get medical aid. Flush skin

with plenty of water for at least

15 minutes while removing

contaminated clothing and

shoes. Wash clothing before

reuse.

[1]

Eye Contact

Flush eyes with plenty of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Get medical

aid.

[1]

Ingestion

Do NOT induce vomiting. If

conscious and alert, rinse

mouth and drink 2-4 cupfuls of

milk or water. Get medical aid.

[1]

Accidental Release Measures
Small Spills: Vacuum or sweep up material and place it into a suitable, labeled disposal

container. Avoid generating dust.[1]

Large Spills: Evacuate the area. Wear appropriate PPE. Prevent the spill from entering

drains or waterways.[12] Contain the spill and collect the material for disposal.[12]

Fire Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[1][5]
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Hazards: During a fire, irritating and highly toxic gases, such as carbon oxides and nitrogen

oxides, may be generated.[5]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1]

Disposal Considerations
Dispose of 4-Aminoquinaldine and any contaminated materials as hazardous waste.[10]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company for proper disposal procedures.[10] Do not allow the material

to enter drains or the environment.[5]

Visualizations
Laboratory Safety Workflow
The following diagram illustrates a general workflow for safely handling hazardous chemicals

like 4-Aminoquinaldine in a laboratory setting.
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Caption: General laboratory workflow for handling hazardous chemicals.
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Risk Assessment Logic
This diagram outlines the logical steps involved in performing a risk assessment before working

with a chemical like 4-Aminoquinaldine.

Identify Chemical Hazards
(Irritant, Toxic)

Assess Potential Exposure Routes
(Inhalation, Skin, Eyes)

Evaluate Risks Based on Procedure

Implement Control Measures
(Fume Hood, PPE)

Review and Update Assessment

Click to download full resolution via product page

Caption: Logical steps for a chemical risk assessment.

Hypothetical Signaling Pathway
Aromatic amines can be metabolized into reactive intermediates that may lead to cellular

damage and toxicity. While the specific pathways for 4-Aminoquinaldine are not well-defined,

the following diagram illustrates a generalized, hypothetical pathway of aromatic amine-

induced toxicity.
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Caption: Hypothetical pathway of aromatic amine-induced toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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